Cas no 2060049-09-2 (Benzenamine, 2-fluoro-6-(4-methylcyclohexyl)-)

• Product Name: Benzenamine, 2-fluoro-6-(4-methylcyclohexyl)-
• CAS No: 2060049-09-2
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5193361
• Update Time: 2025-10-28

Benzenamine, 2-fluoro-6-(4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-6-(4-methylcyclohexyl)-

• Inchi： 1S/C13H18FN/c1-9-5-7-10(8-6-9)11-3-2-4-12(14)13(11)15/h2-4,9-10H,5-8,15H2,1H3
• InChI Key： IDIZIKGWKGMLER-UHFFFAOYSA-N
• SMILES： C1(N)=C(C2CCC(C)CC2)C=CC=C1F

Additional information on Benzenamine, 2-fluoro-6-(4-methylcyclohexyl)-

Benzenamine, 2-Fluoro-6-(4-Methylcyclohexyl): A Comprehensive Overview

The compound Benzenamine, 2-Fluoro-6-(4-Methylcyclohexyl), with CAS No. 2060049-09-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a fluoro group and a 4-methylcyclohexyl substituent. The benzenamine framework serves as the foundation, while the fluoro and 4-methylcyclohexyl groups introduce distinct chemical properties and functional groups that make this compound versatile for various applications.

Recent studies have highlighted the potential of Benzenamine, 2-Fluoro-6-(4-Methylcyclohexyl) in drug discovery and material synthesis. The fluoro group is known for its electron-withdrawing properties, which can enhance the reactivity of the molecule in certain chemical reactions. Meanwhile, the 4-methylcyclohexyl group provides steric bulk and contributes to the molecule's stability. These features make it an ideal candidate for exploring new chemical reactions and designing advanced materials.

One of the most promising areas of research involving this compound is its application in pharmaceuticals. The benzenamine core is a common motif in many bioactive molecules, and the addition of the fluoro and 4-methylcyclohexyl groups can modulate its pharmacokinetic properties. For instance, researchers have investigated its potential as a precursor for developing novel anti-inflammatory agents. The steric hindrance introduced by the 4-methylcyclohexyl group can influence the molecule's interaction with biological targets, making it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, Benzenamine, 2-Fluoro-6-(4-Methylcyclohexyl) has shown promise in materials science. Its unique structure allows for the formation of stable complexes with metal ions, which can be exploited in the development of new catalysts. Recent experiments have demonstrated that this compound can act as a ligand in transition metal complexes, enhancing their catalytic activity in organic transformations. This property opens up opportunities for its use in industrial processes, such as olefin polymerization and oxidation reactions.

The synthesis of Benzenamine, 2-Fluoro-6-(4-Methylcyclohexyl) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediates with precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, such as Suzuki coupling and Friedel-Crafts alkylation, to achieve high yields and purity. These advancements in synthetic methodology have significantly contributed to the scalability of this compound's production.

Another area where this compound has made an impact is in nanotechnology. The combination of aromaticity from the benzenamine ring and bulky substituents like the 4-methylcyclohexyl group makes it suitable for self-assembling structures at the nanoscale. Scientists have explored its potential as a building block for constructing supramolecular assemblies, which could find applications in sensors and drug delivery systems.

Furthermore, computational studies have provided valuable insights into the electronic properties of Benzenamine, 2-Fluoro-6-(4-Methylcyclohexyl). Quantum mechanical calculations reveal that the molecule exhibits distinct electronic transitions due to conjugation within the aromatic ring and interactions between substituents. These findings are crucial for understanding its optical properties and pave the way for its use in optoelectronic devices.

In conclusion, Benzenamine, 2-Fluoro-6-(4-Methylcyclohexyl) (CAS No. 2060049-09-2) is a multifaceted compound with remarkable potential across various scientific domains. Its unique structure enables diverse applications in pharmaceuticals, catalysis, materials science, and nanotechnology. As research continues to uncover new aspects of this molecule's chemistry and functionality, it is poised to play an increasingly important role in advancing modern science and technology.